6-((tetrahydrofuran-3-yl)oxy)-N-(o-tolyl)nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-((tetrahydrofuran-3-yl)oxy)-N-(o-tolyl)nicotinamide is a useful research compound. Its molecular formula is C17H18N2O3 and its molecular weight is 298.342. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Biological Activity and Antimicrobial Screening
Nicotinamide derivatives have been synthesized and assessed for their antimicrobial activities. For instance, compounds structurally related to nicotinamide, such as 4-thiazolidinones of nicotinic acid, have demonstrated in vitro antimicrobial properties against various bacterial and fungal species. These findings suggest a potential application of nicotinamide derivatives in developing new antimicrobial agents (Patel & Shaikh, 2010).
Cellular Energy Metabolism and Cytoprotection
Nicotinamide plays a crucial role in cellular energy metabolism and has cytoprotective effects. It influences oxidative stress and modulates pathways tied to cellular survival and death. Research indicates that nicotinamide can block cellular inflammatory cell activation and early apoptotic phosphatidylserine exposure, suggesting its potential in treating disorders related to immune system dysfunction, diabetes, and aging-related diseases (Maiese et al., 2009).
Molecular Fragmentation and Ion Formation
Studies on dissociative electron attachment to nicotinamide molecules provide insights into the interaction of high-energy radiation with biological molecules. Such research can inform the development of radiosensitizers for tumor therapy and the understanding of biological damage from radiation (Ziegler et al., 2021).
Antiprotozoal Activity
The synthesis and evaluation of aza-analogues of furamidine, including nicotinamide derivatives, have shown significant antiprotozoal activity. These findings highlight the potential of nicotinamide derivatives in treating protozoal infections and contributing to the search for new therapeutic strategies against diseases like trypanosomiasis and malaria (Ismail et al., 2003).
Vasodilatory Activity
Research on nicotinate esters with amino acid functions, including compounds structurally akin to nicotinamide, has revealed considerable vasodilatory properties. This suggests potential applications in cardiovascular research and the development of treatments for vascular diseases (Girgis, Kalmouch, & Ellithey, 2006).
Properties
IUPAC Name |
N-(2-methylphenyl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O3/c1-12-4-2-3-5-15(12)19-17(20)13-6-7-16(18-10-13)22-14-8-9-21-11-14/h2-7,10,14H,8-9,11H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQAFXACKNQAPJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)C2=CN=C(C=C2)OC3CCOC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.